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Compound of Interest

Compound Name: N-Desethyl amodiaquine-d5

Cat. No.: B563042

This technical guide provides a comprehensive overview of the core physicochemical
properties of N-Desethyl amodiaquine-d5, a deuterated metabolite of the antimalarial drug
amodiaquine. This document is intended for researchers, scientists, and professionals in drug
development, offering detailed data, experimental protocols, and visualizations to support
further research and application.

Core Physicochemical Data

The following tables summarize the key quantitative physicochemical properties of N-Desethyl
amodiaquine-d5 and its common salt forms.

Table 1: General Physicochemical Properties of N-Desethyl amodiaquine-d5

Property Value Source(s)
Molecular Formula C1sH13DsCINsO [1]
Molecular Weight 332.84 g/mol [1]
CAS Number 1173023-19-2 [1]
Appearance Light yellow to yellow solid [2]
Predicted logP 2.3 (for unlabeled compound) [3]

Table 2: Physicochemical Properties of N-Desethyl amodiaquine-d5 Dihydrochloride
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Property Value Source(s)
Molecular Formula C1sH15DsCIsNsO [4]
Molecular Weight 405.76 g/mol [4]
CAS Number 1216894-33-5 [4]

100 mg/mL (246.45 mM);
Solubility (Water) requires sonication and [51[6]

warming

Table 3: Solubility of N-Desethyl amodiaquine-d5 (Free Base)

Solvent Solubility Notes Source(s)

Requires sonication;

hygroscopic DMSO
100 mg/mL (300.44 ) -
DMSO M) can impact solubility, [21[7]
m
fresh solvent is

recommended.

Metabolic Pathway of Amodiaquine

N-Desethyl amodiaquine is the primary active metabolite of amodiaquine. The metabolic
conversion is predominantly carried out by the cytochrome P450 enzyme CYP2C8 in the liver.
[8][9] Understanding this pathway is crucial for pharmacokinetic and drug interaction studies.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.simsonpharma.com/product/n-desethyl-amodiaquine-d5-dihydrochloride
https://www.simsonpharma.com/product/n-desethyl-amodiaquine-d5-dihydrochloride
https://www.simsonpharma.com/product/n-desethyl-amodiaquine-d5-dihydrochloride
https://file.medchemexpress.eu/batch_PDF/HY-128554S1/N-Desethyl-amodiaquine-d5-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/n-desethyl-amodiaquine-d5-dihydrochloride.html
https://www.benchchem.com/product/b563042?utm_src=pdf-body
https://www.medchemexpress.com/n-desethyl-amodiaquine-d5.html
https://www.medchemexpress.com/n-desethyl-amodiaquine.html
https://www.caymanchem.com/product/20822/n-desethyl-amodiaquine-hydrochloride
https://en.wikipedia.org/wiki/Amodiaquine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Metabolic Pathway of Amodiaquine
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Workflow for pKa Determination by UV-Vis Spectrophotometry

Sample Preparation

Prepare 10 mM Stock Solution
in DMSO

Prepare Buffers
(pH 3-12, constant ionic strength)

Add Buffers and Stock Solution
to 96-well plate

Measurement

Record UV Spectra
(230-500 nm)

Data Analysis

Process Absorbance Data
vs. pH

Calculate pKa from
Sigmoidal Curve Inflection Point
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Workflow for logP Determination by Shake-Flask Method

System Equilibration
Pre-saturate n-octanol with water
and water with n-octanol

Y

Add N-Desethyl amodiaquine-d5
to the biphasic system

y

/
Shake the mixture to
achieve equilibrium
4

y

Allow phase@

Quantification

\
Sample aliquots from both
n-octanol and aqueous phases
Y
Determine concentration in each phase
(e.g., by HPLC-UV or LC-MS)

Calculation
Y
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Calculate Partition Coefficient (P)
[Octanol]/[Aqueous]

Calculate logP = log(P)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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